Cas no 61234-50-2 (9H-Xanthen-9-one, 2,6-dimethoxy-5-methyl-)

• Product Name: 9H-Xanthen-9-one, 2,6-dimethoxy-5-methyl-
• CAS No: 61234-50-2
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 487521
• PubChem ID: 71397935
• Update Time: 2025-04-19

9H-Xanthen-9-one, 2,6-dimethoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 2,6-dimethoxy-5-methyl-
• 2,6-dimethoxy-5-methylxanthen-9-one
• 2,6-DIMETHOXY-5-METHYL-9H-XANTHEN-9-ONE
• DTXSID80819394
• 61234-50-2

• Inchi： 1S/C16H14O4/c1-9-13(19-3)7-5-11-15(17)12-8-10(18-2)4-6-14(12)20-16(9)11/h4-8H,1-3H3
• InChI Key： IICZISDYELFOFE-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C2C=CC(=C(C)C1=2)OC)=O)OC

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76